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Compound of Interest

Compound Name:
3-Methoxynaphthalene-2-boronic

acid

Cat. No.: B185787 Get Quote

Essential Safety and Handling Guide for 3-
Methoxynaphthalene-2-boronic acid
This guide provides critical safety, handling, and disposal information for 3-
Methoxynaphthalene-2-boronic acid (CAS No: 104115-76-6). The procedures outlined are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Immediate Safety Precautions
3-Methoxynaphthalene-2-boronic acid should be handled with care, recognizing its potential

hazards. Based on available safety data, this compound is classified as harmful and an irritant.

Adherence to the following engineering controls is mandatory.

Engineering Controls: All work must be conducted in a well-ventilated area, preferably within

a certified chemical fume hood to minimize inhalation exposure.[1][2] Eyewash stations and

safety showers must be readily accessible and in close proximity to the workstation.[1][3]

Hygiene Measures: Avoid all personal contact, including the inhalation of dust or vapors.[1]

Do not eat, drink, or smoke in the laboratory.[1] Hands should be washed thoroughly with

soap and water after handling, before breaks, and at the end of the workday.[3][4]

Contaminated clothing should be removed immediately and washed before reuse.[1][2]
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Hazard Identification Summary

Hazard Classification Code Description

Acute toxicity, Oral
(Category 4)

H302 Harmful if swallowed.[5]

Skin irritation (Category 2) H315 Causes skin irritation.[6]

Serious eye irritation (Category

2A)
H319

Causes serious eye irritation.

[6][7]

| Specific target organ toxicity — single exposure (Category 3), Respiratory system | H335 |

May cause respiratory irritation.[7][8] |

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 3-Methoxynaphthalene-2-boronic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh324aba00?context=bbe
https://www.tcichemicals.com/BE/en/sds/B1547_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B1547_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F623222.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F623222.pdf
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/product/b185787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type
Recommended
Specification

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory.[1] A full-face shield

is recommended when there is

a risk of splashing.[1][3]

Protects eyes from dust

particles and potential

splashes.[3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[1]

[3] Gloves must be inspected

before use and changed

immediately if contaminated.[3]

Prevents skin contact and

potential irritation.[1]

Body Protection

A laboratory coat is required.

[1] For larger quantities or

tasks with a higher risk of

exposure, a chemical-resistant

apron should be worn over the

lab coat.

Protects skin from accidental

splashes, spills, or contact.[3]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[1]

[8]

Prevents irritation of the

respiratory tract.[3]

Step-by-Step Operational Plan
Adherence to a strict operational protocol is crucial for safe handling.

Preparation: Before starting, ensure the work area within the chemical fume hood is clean

and uncluttered.[3] Verify that a safety shower and eyewash station are accessible and

functional.[3]
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Donning PPE: Put on all required personal protective equipment as outlined in the table

above before handling the chemical.

Handling the Compound:

Keep the container of 3-Methoxynaphthalene-2-boronic acid tightly closed when not in

use.[3][9]

When transferring the solid, use appropriate tools like a spatula to avoid generating dust.

[3]

If creating a solution, add the solid to the solvent slowly to prevent splashing.

Post-Handling: After handling, decontaminate the work area to remove any residual

chemical.[3] Remove PPE carefully to avoid cross-contamination. Wash hands thoroughly

with soap and water.[3]
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Preparation Phase

Handling Phase

Post-Handling Phase

Verify Fume Hood Operation

Check Eyewash & Safety Shower

Don Required PPE

Weigh Compound in Fume Hood

Proceed to Handling

Perform Chemical Reaction

Keep Container Sealed

Decontaminate Work Surface

Proceed to Cleanup

Segregate Hazardous Waste

Remove PPE

Wash Hands Thoroughly
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Categorize Waste

Collection Protocol

Waste Generated

Solid Waste
(Contaminated PPE, paper towels)

Liquid Waste
(Solutions, rinsates) Empty Containers

Place in Labeled
Solid Hazardous Waste Bag/Container

Collect in Labeled
Liquid Hazardous Waste Container

Triple-rinse container.
Collect first rinsate as

hazardous liquid waste.

Store Sealed Containers in
Satellite Accumulation Area

Arrange for Pickup by
EHS / Certified Waste Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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